Cas no 121613-01-2 (Glycine,N-[N-[1-carboxy-5-[[(phenylmethoxy)carbonyl]amino]pentyl]-L-phenylalanyl]-(9CI))

• Product name: Glycine,N-[N-[1-carboxy-5-[[(phenylmethoxy)carbonyl]amino]pentyl]-L-phenylalanyl]-(9CI)
• CAS No: 121613-01-2
• MF: C₂₅H₃₁N₃O₇
• MW: 485.52954
• CID: 217838
• PubChem ID: 195338

Glycine,N-[N-[1-carboxy-5-[[(phenylmethoxy)carbonyl]amino]pentyl]-L-phenylalanyl]-(9CI) Chemical and Physical Properties

Names and Identifiers

• Glycine,N-[N-[1-carboxy-5-[[(phenylmethoxy)carbonyl]amino]pentyl]-L-phenylalanyl]-(9CI)
• N-(1-carboxy-5-carbobenzoxyaminopentyl)-glycyl-phenylalanine
• N-(5-{[(benzyloxy)carbonyl]amino}-1-carboxypentyl)-L-phenylalanylglycine
• Z-CA-Gly-phe
• 121613-01-2
• 2-[[(2S)-1-(carboxymethylamino)-1-oxo-3-phenylpropan-2-yl]amino]-6-(phenylmethoxycarbonylamino)hexanoic acid
• N~6~-[(Benzyloxy)(hydroxy)methylidene]-N~2~-{1-[(carboxymethyl)imino]-1-hydroxy-3-phenylpropan-2-yl}lysine
• DTXSID00923886

• Inchi： InChI=1S/C25H31N3O7/c29-22(30)16-27-23(31)21(15-18-9-3-1-4-10-18)28-20(24(32)33)13-7-8-14-26-25(34)35-17-19-11-5-2-6-12-19/h1-6,9-12,20-21,28H,7-8,13-17H2,(H,26,34)(H,27,31)(H,29,30)(H,32,33)/t20?,21-/m0/s1
• InChI Key： PUMZVPXPQCBTAM-LBAQZLPGSA-N
• SMILES： OC(CNC([C@@H](NC(C(=O)O)CCCCNC(OCC1=CC=CC=C1)=O)CC1=CC=CC=C1)=O)=O

Computed Properties

• Exact Mass: 485.21633
• Monoisotopic Mass: 485.21620034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 16
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 154Ų
• XLogP3: 0.4

Experimental Properties

• PSA: 154.06